Cas no 88488-70-4 (2,4-Pentanedione, 1-(3-methoxyphenyl)-)
88488-70-4 structure
Product Name:2,4-Pentanedione, 1-(3-methoxyphenyl)-
CAS No:88488-70-4
MF:C12H14O3
MW:206.237763881683
CID:630852
PubChem ID:13201808
Update Time:2025-04-19
2,4-Pentanedione, 1-(3-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Pentanedione, 1-(3-methoxyphenyl)-
- 1-(3-methoxyphenyl)pentane-2,4-dione
- 88488-70-4
- DTXSID10527036
- SCHEMBL2209808
-
- Inchi: 1S/C12H14O3/c1-9(13)6-11(14)7-10-4-3-5-12(8-10)15-2/h3-5,8H,6-7H2,1-2H3
- InChI Key: NNSBMAYHYJVWNR-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=CC(=C1)CC(CC(C)=O)=O
Computed Properties
- Exact Mass: 206.094294304g/mol
- Monoisotopic Mass: 206.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 43.4Ų
2,4-Pentanedione, 1-(3-methoxyphenyl)- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
88488-70-4 (2,4-Pentanedione, 1-(3-methoxyphenyl)-) Related Products
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- 122-84-9(1-(4-methoxyphenyl)propan-2-one)
- 3027-13-2(3-Methoxyphenylacetone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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